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Compound of Interest

Compound Name: Azane;hydrate

Cat. No.: B091062 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for the handling and disposal of hydrazine hydrate, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for ensuring a safe

laboratory environment.

Hydrazine hydrate is a valuable reagent in various research and development applications;

however, it also presents significant health and safety risks. It is a corrosive, flammable, and

toxic substance that is a suspected human carcinogen.[1][2] This guide outlines the necessary

personal protective equipment (PPE), safe handling procedures, emergency protocols, and

disposal plans to mitigate these risks effectively.

Quantitative Safety Data
A clear understanding of the quantitative safety parameters of hydrazine hydrate is

fundamental to its safe handling. The following table summarizes key exposure limits and

physical hazard data.
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Parameter Value
Issuing
Organization/Source

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 1 ppm
Occupational Safety and

Health Administration[1]

NIOSH REL (2-hr Ceiling) 0.03 ppm

National Institute for

Occupational Safety and

Health[1][3]

ACGIH TLV (8-hr TWA) 0.01 ppm

American Conference of

Governmental Industrial

Hygienists[1]

NIOSH IDLH 50 ppm

National Institute for

Occupational Safety and

Health[1][4]

Flammability

Flash Point 72°C (161.6°F) (Open Cup) Oxford Lab Fine Chem LLP[5]

Lower Flammable Limit (LFL) 4.7% Oxford Lab Fine Chem LLP[5]

Upper Flammable Limit (UFL) 100% INCHEM[6]

Toxicity

Oral LD50 (Rat) 129 mg/kg Bio-Chem, Inc.[7]

Vapor LC50 (Rat, 4-hr) 570 ppm Bio-Chem, Inc.[7]

Personal Protective Equipment (PPE) Protocol
The selection and consistent use of appropriate PPE are the first line of defense against

hydrazine hydrate exposure. The following PPE is mandatory when handling this chemical.

Standard Operating Procedure for Donning and Doffing
PPE
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Caption: PPE Donning and Doffing Workflow

Experimental Protocol: Dilution of Hydrazine
Hydrate Solution
This protocol details the steps for safely preparing a dilute solution of hydrazine hydrate from a

concentrated stock. This procedure must be performed in a certified chemical fume hood.

Materials:

Concentrated hydrazine hydrate solution

Deionized water

Appropriate glassware (graduated cylinder, beaker, volumetric flask)

Magnetic stirrer and stir bar

Wash bottle with deionized water

Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE as outlined in the PPE Protocol section.

Place all necessary equipment inside the fume hood.

Measurement of Water:

Measure the required volume of deionized water using a graduated cylinder and transfer it

to a beaker.

Measurement of Concentrated Hydrazine Hydrate:
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Slowly and carefully measure the required volume of concentrated hydrazine hydrate

using a separate, clean graduated cylinder.

Dilution:

Place the beaker with deionized water on a magnetic stirrer and add a stir bar.

Begin gentle stirring.

Slowly add the concentrated hydrazine hydrate to the deionized water. Always add

hydrazine to water, never the other way around, to dissipate any heat generated.

Transfer and Storage:

Once thoroughly mixed, carefully transfer the diluted solution to a clearly labeled

volumetric flask.

Seal the flask and store it in a designated, well-ventilated, and cool area away from

incompatible materials.[7]

Decontamination and Waste Disposal:

Rinse all glassware that came into contact with hydrazine hydrate with copious amounts of

water. This rinse water should be collected as hazardous waste.

Dispose of any contaminated disposable materials (e.g., pipette tips) in a designated

hazardous waste container.

Follow the institutional guidelines for the disposal of hydrazine hydrate waste.

Standard Operating Procedure for Handling
Hydrazine Hydrate
The following diagram illustrates the logical workflow for the routine handling of hydrazine

hydrate in a laboratory setting.

Caption: Safe Handling Workflow for Hydrazine Hydrate
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Emergency Response Plan: Hydrazine Hydrate Spill
In the event of a hydrazine hydrate spill, immediate and decisive action is crucial. The following

diagram outlines the emergency response procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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